Cas no 2360487-28-9 (2-Azaspiro[3.4]octan-6-amine, 2-[6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidin-4-yl]-, hydrochloride (1:1))

• Product Name: 2-Azaspiro[3.4]octan-6-amine, 2-[6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidin-4-yl]-, hydrochloride (1:1)
• CAS No: 2360487-28-9
• MF: C₁₅H₁₈ClF₃N₄S
• MW: 378.843430995941
• CID: 5184676
• PubChem ID: 163321659
• Update Time: 2024-11-05

2-Azaspiro[3.4]octan-6-amine, 2-[6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidin-4-yl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(6-(2,2,2-Trifluoroethyl)thieno[2,3-d]pyrimidin-4-yl)-2-azaspiro[3.4]octan-6-amine hydrochloride
• 2-Azaspiro[3.4]octan-6-amine, 2-[6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidin-4-yl]-, hydrochloride (1:1)
• 2360487-28-9
• 2-(6-(2,2,2-Trifluoroethyl)thieno[2,3-d]pyrimidin-4-yl)-2-azaspiro[3.4]octan-6-aminehydrochloride
• E82583
• 2-[6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidin-4-yl]-2-azaspiro[3.4]octan-6-amine;hydrochloride
• CS-0255329

• Inchi： 1S/C15H17F3N4S.ClH/c16-15(17,18)5-10-3-11-12(20-8-21-13(11)23-10)22-6-14(7-22)2-1-9(19)4-14;/h3,8-9H,1-2,4-7,19H2;1H
• InChI Key： FIRIYJFPDGUHHI-UHFFFAOYSA-N
• SMILES： NC1CCC2(CN(C3N=CN=C4SC(CC(F)(F)F)=CC=34)C2)C1.Cl

Computed Properties

• Exact Mass: 378.0892799g/mol
• Monoisotopic Mass: 378.0892799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.3Ų